Cas no 2786-76-7 (Pigment Red 170 (Technical Grade))

• Product Name: Pigment Red 170 (Technical Grade)
• CAS No: 2786-76-7
• MF: C₂₆H₂₂N₄O₄
• MW: 454.477285861969
• CID: 43421
• Update Time: 2026-05-14

Pigment Red 170 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Pigment Red 170
• Pigment Red 170neat
• water based pigment paste for textile
• CIPIGMENTRED170
• F2RK
• F5RK
• Fast Red F2RK
• NAPTHOL RED F3RK
• NAPTHOL RED F5RK
• PR170 F3RK
• PR170 F5RK
• C.I. 12475
• 4-[[4-(Aminocarbonyl)phenyl]azo]-N-(2-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide
• Pigment Red 170 (Technical Grade)

• Inchi： InChI=1S/C26H22N4O4/c1-2-34-22-10-6-5-9-21(22)28-26(33)20-15-17-7-3-4-8-19(17)23(24(20)31)30-29-18-13-11-16(12-14-18)25(27)32/h3-15,31H,2H2,1H3,(H2,27,32)(H,28,33)/b30-29+
• InChI Key： BGVYDWVAGZBEMJ-QVIHXGFCSA-N
• SMILES： CCOC1=CC=CC=C1NC(C2=C(O)C(/N=N/C3=CC=C(C(N)=O)C=C3)=C4C=CC=CC4=C2)=O

Computed Properties

• Exact Mass: 454.16400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8

Experimental Properties

• Color/Form: Purplish red powder
• PSA: 126.37000
• LogP: 6.48400
• Solubility: Insoluble in water and ethanol.

Pigment Red 170 (Technical Grade) Security Information

• WGK Germany：3
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives